Cas no 50775-72-9 (3-Chloro-4-ethylaniline)

• Product Name: 3-Chloro-4-ethylaniline
• CAS No: 50775-72-9
• MF: C₈H₁₀ClN
• MW: 155.624701023102
• MDL: MFCD20691157
• CID: 2197247
• PubChem ID: 21189948
• Update Time: 2025-06-23

3-Chloro-4-ethylaniline Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-ethylaniline
• 3-Chloro-4-ethylbenzenamine
• Benzenamine, 3-chloro-4-ethyl-
• LBGGMEGRRIBANG-UHFFFAOYSA-N
• CM10383
• CS-0043220
• MFCD20691157
• CS-15564
• SY197781
• SCHEMBL3789087
• W17033
• AKOS022861637
• EN300-98078
• 50775-72-9
• ACA77572
• 825-918-6

• MDL： MFCD20691157
• Inchi： 1S/C8H10ClN/c1-2-6-3-4-7(10)5-8(6)9/h3-5H,2,10H2,1H3
• InChI Key： LBGGMEGRRIBANG-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CC)N

Computed Properties

• Exact Mass: 155.0501770g/mol
• Monoisotopic Mass: 155.0501770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26
• XLogP3: 2.7

Experimental Properties

• Density: 1.140±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 252.3±20.0 ºC (760 Torr),
• Flash Point: 106.4±21.8 ºC,
• Solubility: Very slightly soluble (0.3 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on 3-Chloro-4-ethylaniline

3-Chloro-4-ethylaniline: A Comprehensive Overview

3-Chloro-4-ethylaniline (CAS No. 50775-72-9) is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound, also known as p-chloro-N-ethylbenzenamine, is a derivative of aniline, characterized by the substitution of a chlorine atom at the para position and an ethyl group at the meta position relative to the amino group. Its structure and properties make it a valuable intermediate in organic synthesis.

The synthesis of 3-Chloro-4-ethylaniline involves several methods, including nucleophilic substitution and coupling reactions. Recent advancements in catalytic processes have enhanced the efficiency and selectivity of these reactions, making it easier to produce this compound on an industrial scale. For instance, researchers have explored the use of palladium catalysts to facilitate Suzuki-Miyaura coupling reactions, which are pivotal in constructing complex aromatic systems like 3-Chloro-4-ethylaniline.

One of the most notable applications of 3-Chloro-4-ethylaniline is in the pharmaceutical industry. It serves as an intermediate in the synthesis of various bioactive compounds, including anti-inflammatory agents and antiviral drugs. For example, studies have shown that derivatives of 3-Chloro-4-ethylaniline exhibit potent inhibitory activity against certain enzymes involved in inflammatory pathways, making them promising candidates for drug development.

In the field of agrochemistry, 3-Chloro-4-ethylaniline is used as a precursor for herbicides and fungicides. Its ability to interact with specific biochemical pathways in plants and pathogens makes it a valuable component in agricultural chemicals. Recent research has focused on optimizing its stability under environmental conditions to ensure prolonged efficacy without adverse effects on non-target organisms.

The material science sector has also benefited from 3-Chloro-4-ethylaniline, particularly in the development of advanced polymers and coatings. Its unique electronic properties allow it to act as a stabilizing agent or a reactive component in polymer formulations. For instance, studies have demonstrated its role in enhancing the thermal stability and mechanical strength of certain polymer blends.

From a chemical perspective, 3-Chloro-4-ethylaniline exhibits interesting reactivity due to its electron-withdrawing chlorine substituent and electron-donating ethyl group. These substituents influence its nucleophilic aromatic substitution reactions, making it a valuable substrate for constructing more complex molecules. Recent investigations into its reactivity under mild conditions have opened new avenues for green chemistry approaches.

In terms of safety considerations, while 3-Chloro-4-ethylaniline is not classified as a hazardous chemical under normal handling conditions, proper precautions should be taken during synthesis and use. Occupational exposure should be minimized through appropriate personal protective equipment and ventilation systems.

Looking ahead, the demand for 3-Chloro-4-ethylaniline is expected to grow due to its diverse applications across multiple industries. Ongoing research continues to uncover new potential uses and improve existing synthetic methods, ensuring its relevance in both academic and industrial settings.